Cas no 1807076-25-0 (Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate
• CAS No: 1807076-25-0
• MF: C₁₁H₅F₆NO₃
• MW: 313.152724027634
• CID: 4951420
• Update Time: 2025-10-30

Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H5F6NO3/c1-20-9(19)5-2-3-7(10(12,13)14)6(4-18)8(5)21-11(15,16)17/h2-3H,1H3
• InChI Key： LZINRZAXNRVVEO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(C=1C#N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate

Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate (CAS No. 1807076-25-0): A Comprehensive Overview

Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate, identified by its CAS number 1807076-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and cyano functional groups imparts unique electronic and steric properties, making it a valuable scaffold for further chemical manipulation and biological evaluation.

The structural motif of Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate consists of a benzoic acid core substituted with a cyano group at the 3-position, a trifluoromethoxy group at the 2-position, and another trifluoromethyl group at the 4-position. This arrangement not only enhances the lipophilicity of the molecule but also introduces regions for potential hydrogen bonding interactions, which are crucial for binding to biological targets. The trifluoromethyl groups, in particular, are known to modulate metabolic stability and binding affinity, making them a common feature in drug-like molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced pharmacological properties. The use of fluorine atoms can lead to improved solubility, bioavailability, and metabolic resistance, all of which are critical factors in drug design. Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate exemplifies these advantages, as its fluorinated structure suggests potential benefits in these areas. Furthermore, the cyano group can serve as a versatile handle for further derivatization, allowing chemists to explore a wide range of analogues with tailored properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate, particularly the trifluoromethyl and cyano groups, make it an attractive candidate for such applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that incorporating trifluoromethyl groups into benzene derivatives can significantly enhance their binding affinity to protein targets. This finding aligns well with the properties of Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate, suggesting that it may exhibit similar benefits. Additionally, the cyano group can participate in hydrogen bonding interactions, further improving binding specificity.

The synthesis of Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to access such molecules efficiently. One common approach involves multi-step reactions starting from commercially available precursors. For example, a synthetic route might involve Friedel-Crafts acylation followed by nucleophilic substitution and fluorination steps. These strategies leverage well-established transformations while incorporating fluorinating reagents to introduce the desired substituents.

In conclusion, Methyl 3-cyano-2-trifluoromethoxy-4-(trifluoromethyl)benzoate (CAS No. 1807076-25-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for further exploration. As our understanding of fluorinated compounds continues to grow, molecules like this one are likely to play an increasingly important role in the development of new drugs and therapeutic strategies.